2-methoxyethyl 5-((dimethylcarbamoyl)oxy)-1,2-dimethyl-1H-indole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methoxyethyl 5-((dimethylcarbamoyl)oxy)-1,2-dimethyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C17H22N2O5 and its molecular weight is 334.372. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antitumor Applications
Research on indole derivatives demonstrates significant interest in their synthesis and evaluation for antitumor activities. For instance, Jasztold-Howorko et al. (1994) explored the synthesis and antitumor evaluation of olivacine derivatives, starting from carbazole-based compounds. These compounds showed high cytotoxicity against cultured cells and antitumor activity in vivo, highlighting the potential of indole derivatives in cancer research (Jasztold-Howorko et al., 1994).
Novel Indole-Benzimidazole Derivatives
Wang et al. (2016) reported on the synthesis of novel indole-benzimidazole derivatives from 2-methylindole-3-acetic acid and its derivatives, indicating the versatility of indole carboxylic acids in creating compounds with potential biological activities (Wang et al., 2016).
General and Facile Synthesis of Indoles
Kondo et al. (1997) presented a method for synthesizing indoles with oxygen-bearing substituents, showcasing a broad interest in modifying indole structures for various scientific applications, including potentially pharmaceutical research (Kondo et al., 1997).
Fluorescent Labeling Reagents for HPLC
Takadate et al. (1989) explored the synthesis of coumarin-3-carbonyl-oxazolones as fluorescent labeling reagents for high-performance liquid chromatography (HPLC), demonstrating the application of sophisticated synthetic chemistry in developing tools for biochemical analysis (Takadate et al., 1989).
Aerobic Ru-catalyzed Direct C2-olefination
Zhang et al. (2013) developed a Ru-catalyzed method for the direct C2-olefination of indoles, highlighting advanced synthetic methodologies that enable the modification of indole structures for various research purposes (Zhang et al., 2013).
Properties
IUPAC Name |
2-methoxyethyl 5-(dimethylcarbamoyloxy)-1,2-dimethylindole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O5/c1-11-15(16(20)23-9-8-22-5)13-10-12(24-17(21)18(2)3)6-7-14(13)19(11)4/h6-7,10H,8-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZQAJPJYQCWSQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1C)C=CC(=C2)OC(=O)N(C)C)C(=O)OCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.